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This guide provides a comparative framework for evaluating the tensile strength of the

Z8554052021 catheter against common alternative materials used in medical applications. Due

to the specific, likely internal, designation of the "Z8554052021 catheter," publicly available

data is limited. Therefore, this document presents a methodology and comparative data based

on common catheter materials to serve as a template for researchers and drug development

professionals. The experimental protocols and comparative data tables are designed to be

populated with internal testing results.

Introduction to Tensile Strength in Catheters
Tensile strength is a critical mechanical property of medical catheters, representing the

maximum stress a material can withstand while being stretched or pulled before breaking. This

characteristic is paramount for ensuring the structural integrity of the catheter during insertion,

navigation through tortuous anatomy, and removal, thereby preventing device failure and

ensuring patient safety.[1][2][3] The choice of material significantly influences a catheter's

tensile properties, with common options including polyurethane, silicone, and Pebax®.[4][5][6]

[7]

Comparative Data on Common Catheter Materials
The following table summarizes the typical tensile strength of materials frequently used in

catheter manufacturing. Researchers can use this as a baseline for comparison once

experimental data for the Z8554052021 catheter is generated.
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Material
Typical Tensile
Strength (MPa)

Key Characteristics Citations

Z8554052021

Catheter
Data to be determined

Description to be

determined

Alternative A:

Polyurethane (PU)
High

Excellent strength and

toughness; softens at

body temperature for

patient comfort.[2][8]

[9]

[2][8][9]

Alternative B: Silicone ≥7.0 (Variable)

Highly biocompatible

and flexible, but

generally possesses

lower tensile strength

compared to PU and

is more prone to

mechanical failure

under stress.[1][2][10]

[1][2][10]

Alternative C: Pebax® 30 - 40

A thermoplastic

elastomer combining

the flexibility of

elastomers with the

strength and

processability of

polyamides.[7][11][12]

[7][11][12]

Alternative D: Nylon High

Mechanically robust

and resistant to

chemicals, but

typically stiffer than

other materials.[2]

[2]

Experimental Protocol: Tensile Strength Testing
The following protocol is based on the internationally recognized standard ISO 10555 for

intravascular catheters, which provides a standardized method for determining the peak tensile
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force.[13][14][15][16]

Objective: To determine the peak tensile force (force at break) of catheter segments and

junctions.

Apparatus:

Universal Testing Machine (UTM) equipped with a suitable load cell (e.g., 5 kN capacity).[14]

V-jaws or appropriate grips for securing round catheter samples.[14]

Calibrated calipers for dimensional measurements.

Sample Preparation:

Condition all catheter samples at standard laboratory conditions (23 ± 2 °C and 50 ± 5%

relative humidity) for a minimum of 24 hours prior to testing.

Cut test specimens from the catheter body to a sufficient length to allow for proper gripping in

the UTM.

Ensure separate test specimens are prepared for each distinct section of the catheter,

including the main tubing, hubs, connectors, and any junctions between different materials or

components.[14][15]

Procedure:

Measure and record the outer diameter and wall thickness of the catheter body specimens.

Mount the test specimen securely into the grips of the Universal Testing Machine, ensuring

the sample is aligned with the direction of pull.

Apply a tensile force at a constant rate of crosshead movement until the specimen breaks or

a junction separates.[14] The test speed should be controlled according to the standard's

specifications.[14]

Record the peak tensile force (in Newtons) exerted on the specimen.
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Repeat the test for a statistically significant number of samples for each catheter type and

component being evaluated.

Data Analysis:

Calculate the mean and standard deviation of the peak tensile force for each set of samples.

If required, calculate the ultimate tensile strength (UTS) in Megapascals (MPa) using the

formula: UTS (MPa) = Peak Tensile Force (N) / Cross-sectional Area (mm²)

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the tensile strength testing protocol.
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Caption: Workflow for Catheter Tensile Strength Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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